Cas no 2680708-29-4 (2-N-(but-2-yn-1-yl)-2,2,2-trifluoroacetamidoacetic acid)

• Product Name: 2-N-(but-2-yn-1-yl)-2,2,2-trifluoroacetamidoacetic acid
• CAS No: 2680708-29-4
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 5647880
• PubChem ID: 165939062
• Update Time: 2025-05-24

2-N-(but-2-yn-1-yl)-2,2,2-trifluoroacetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680708-29-4
• EN300-28274133
• 2-[N-(but-2-yn-1-yl)-2,2,2-trifluoroacetamido]acetic acid
• 2-N-(but-2-yn-1-yl)-2,2,2-trifluoroacetamidoacetic acid

• Inchi： 1S/C8H8F3NO3/c1-2-3-4-12(5-6(13)14)7(15)8(9,10)11/h4-5H2,1H3,(H,13,14)
• InChI Key： HSFGMEQYCWWWDE-UHFFFAOYSA-N
• SMILES： FC(C(N(CC#CC)CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 223.04562760g/mol
• Monoisotopic Mass: 223.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-N-(but-2-yn-1-yl)-2,2,2-trifluoroacetamidoacetic acid

Introduction to 2-N-(but-2-yn-1-yl)-2,2,2-trifluoroacetamidoacetic Acid (CAS No. 2680708-29-4)

2-N-(but-2-yn-1-yl)-2,2,2-trifluoroacetamidoacetic acid is a compound with the CAS registry number CAS No. 2680708-29-4. This compound is a derivative of acetic acid, modified with a trifluoroacetyl group and an alkyne-containing substituent. The structure of this molecule is characterized by the presence of a trifluoroacetyl group attached to the nitrogen atom of an acetamide moiety, which is further connected to an ethynyl group (but-2-yn-1-yl). This unique combination of functional groups makes it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of CAS No. 2680708-29-4 involves advanced organic chemistry techniques, including nucleophilic acyl substitution and alkyne chemistry. The compound's stability and reactivity are influenced by the electron-withdrawing trifluoroacetyl group, which enhances the electrophilic character of the carbonyl carbon. This property makes it an excellent substrate for various nucleophilic reactions, such as amidation and esterification.

Recent studies have highlighted the potential of CAS No. 2680708-29-4 in medicinal chemistry. Its trifluoroacetyl group contributes to high lipophilicity, which is advantageous for drug design. Additionally, the ethynyl group provides opportunities for further functionalization through click chemistry reactions, enabling the creation of complex molecular architectures with tailored biological activities.

In terms of applications, CAS No. 2680708-29-4 has shown promise in peptide synthesis as an activating agent for carboxylic acids. Its ability to form stable amides under mild conditions makes it a valuable reagent in solid-phase peptide synthesis (SPPS). Furthermore, its use in organic synthesis as an intermediate for constructing bioactive molecules has been reported in several recent publications.

The pharmacological profile of CAS No. 2680708-29-4 is currently under investigation. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties due to its structural similarity to known bioactive compounds. However, further research is required to validate these findings and explore its potential therapeutic applications.

From a synthetic perspective, CAS No. 2680708-29-4 serves as a versatile building block for constructing complex molecules with diverse functionalities. Its compatibility with various coupling reagents and its stability under standard reaction conditions make it an attractive choice for researchers in the field of organic synthesis.

In conclusion, CAS No. 2680708-29-4, or but-yn-yl-trifluoro-acetamido-acetic acid, is a compound with significant potential in both academic research and industrial applications. Its unique structure and reactivity make it a valuable tool for advancing chemical synthesis and drug discovery efforts.